Cas no 486460-00-8 (Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid)

• Product Name: Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid
• CAS No: 486460-00-8
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD06659147
• CID: 68273
• PubChem ID: 7146288
• Update Time: 2025-06-30

Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid
• (3R)-N-(tert-Butoxycarbonyl)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid
• BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTYRIC ACID
• (R)-3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butyric acid
• (3R)-N-tert-Butoxycarbonyl)-3-amino-4-(2,4,5-trifluorophenyl) butanoic acid
• (R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic Acid
• 3R-N-(Tert-Butoxycarbonyl)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid
• Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)- butanoic acid
• Boc-(R)-3-AMino-4-(2,4,5-trifluorophenyl)butanoic acid
• BOC-(R)-3-AMINO-4-(2,4,5-TRIFLUORO-PHENYL)-BUTANOIC ACID
• Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)-butyric acid
• (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(2,4,5-trifluorophenyl)butanoic acid
• [[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro-(R)-benzenebutanoic acid
• (3R)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid
• Benzenebutanoic acid, beta-(((1,1-dimethylethoxy)carbonyl)amino)-2,4,5-trifluoro-, (betaR)-
• (R)-Boc-3-Amino-4-(2,4,5-Trifluorophenyl) butanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(2,4,5-trifluorophenyl)butanoic acid
• (R)-3-(tert-Butoxycarbonylamino)-4-(2,4,5-trifluorophenyl) butanoic acid
• N-Boc-(R)-2,4,5-trifluoro-beta-homophenylalanine
• SCHEMBL342707
• (R)-3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid
• MFCD06659147
• MG-0718
• A7345
• TUAXCHGULMWHIO-SECBINFHSA-N
• (R)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)n-butyric acid
• AKOS016842487
• 486460-00-8
• Q-102524
• (3R)-3-[(tert-butoxycarbonyl)amino]4-(2,4,5-trifluorophenyl)butanoic acid
• (3R)-3-[(1,1-dimethylethoxycarbonyl)amino]4-(2,4,5-trifluorophenyl)butanoic acid
• (R)-3-(tert-butoxycarbonyl)-4-(2,4,5-trifluorophenyl)butanoic acid;(R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid
• (R)-3-[N-(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid
• CS-M3237
• 3-(Boc-amino)-4-(2,4,5-trifluorophenyl)butyric acid, (R)-
• Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butyric acid
• BCP22635
• (3R)-3-[N-(TERT-BUTOXYCARBONYL)AMINO]-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID
• (Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl) butanoic acid)
• (3r)-3-[(1,1-dimethylethoxycarbonyl)amino]4(2,4,5-trifluorophenyl)butanoic acid
• (R)-3-t-butoxycarbonylamino-4-(2,4,5-trifluorophenyl)butanoic acid
• (R)-3-t-butoxycarbonylamino-4-(2,4,5-trifluorophenyl)-butyric acid
• (R)-3-((tert-Butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoicacid
• (R)-3-[(tert-butoxycarbonyl) amino]-4-(2,4,5-trifluorophenyl)butanoic acid
• (R)-3-[(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluoro-phenyl)butanoic acid
• 3-(tert-Butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid, (R)-
• AC-1034
• (3R)-3-tert-butoxycarbonylamino-4-(2,4,5-trifluoro-phenyl)-butanoic acid
• (R)-3-tert-butoxycarbonylamino-4-(2,4,5-trifluoro-phenyl)-butyric acid
• UNII-2S9NWB23QS
• 2S9NWB23QS
• (R)-3-(TERT-BUTOXYCARBONYLAMINO)-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID
• DTXSID70428050
• BENZENEBUTANOIC ACID, BETA-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-2,4,5-TRIFLUORO-, (BETAR)-
• EN300-722089
• (R)-N-(tert-butoxycarbonyl)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid
• (3R)-3-[(1,1-DIMETHYLETHOXYCARBONYL)AMINO]-4-(2,4,5-TRIFLUOROPHENYL)BUTANOIC ACID
• Q-102792
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid
• N-Boc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid
• AMY6934
• (R)-3-[(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid
• (r)-3-((t-butoxycarbonyl)amino)-4-(2,4,5-trifluorophenyl)butanoic acid
• Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid

• MDL： MFCD06659147
• Inchi： 1S/C15H18F3NO4/c1-15(2,3)23-14(22)19-9(6-13(20)21)4-8-5-11(17)12(18)7-10(8)16/h5,7,9H,4,6H2,1-3H3,(H,19,22)(H,20,21)/t9-/m1/s1
• InChI Key： TUAXCHGULMWHIO-SECBINFHSA-N
• SMILES： FC1C=C(C(=CC=1C[C@H](CC(=O)O)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 333.11900
• Monoisotopic Mass: 333.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.292
• Melting Point: 136-138℃
• Boiling Point: 443.1°C at 760 mmHg
• Flash Point: 221.8±28.7 °C
• Refractive Index: 1.494
• PSA: 75.63000
• LogP: 3.40530

Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid

Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid (CAS No. 486460-00-8): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid, identified by its CAS number 486460-00-8, represents a significant intermediate in the synthesis of advanced pharmaceuticals. This molecule, characterized by its unique structural features, has garnered considerable attention in the field of medicinal chemistry due to its versatile applications in drug development. The presence of a protected amine group and a trifluoromethyl-substituted aromatic ring makes it a valuable building block for constructing complex bioactive molecules.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged, driven by their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group in Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid contributes to these desirable properties, making it an attractive candidate for designing novel therapeutic agents. Current research highlights its role in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

The Boc (tert-butoxycarbonyl) protection on the amine group provides stability during synthetic procedures while allowing for selective deprotection at later stages. This feature is particularly advantageous in multi-step syntheses where protecting group strategies are employed to prevent unwanted side reactions. The compound’s stereochemistry, specifically the (R)-configuration at the chiral center, is crucial for maintaining the biological activity of the final drug product. stereocontrolled synthesis methods are essential to ensure high enantiomeric purity.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of chiral intermediates like Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. These methods often utilize transition metal catalysts or biocatalysts to achieve high yields and enantiomeric excess with minimal environmental impact. Such innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The utility of this compound extends beyond kinase inhibitors. It has been explored as a precursor in the synthesis of G protein-coupled receptor (GPCR) modulators, which play a critical role in various physiological processes and are targeted by a wide range of drugs. The trifluorophenyl moiety enhances the lipophilicity of the molecule, improving its membrane permeability—a key factor for oral bioavailability.

In clinical trials, derivatives of this compound have shown promise in preclinical models for treating neurological disorders. The combination of fluorination and chiral manipulation allows for fine-tuning of pharmacokinetic properties, including blood-brain barrier penetration. This opens up new avenues for developing treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthetic pathways involving Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid are also being optimized for industrial-scale production. Continuous flow chemistry techniques have emerged as a powerful tool for enhancing reaction efficiency and scalability while reducing waste generation. These methods are particularly relevant given the increasing pressure to meet regulatory requirements regarding sustainability and environmental impact.

Future research directions may explore novel derivatives of this compound to expand its therapeutic applications. Computational modeling and high-throughput screening can accelerate the discovery process by predicting molecular properties and identifying promising candidates for further investigation. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits.

The role of intermediates like Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid underscores the importance of robust synthetic chemistry in modern drug discovery. As our understanding of biological mechanisms evolves, so does the need for sophisticated molecular tools to address complex diseases. This compound exemplifies how structural innovation can lead to breakthroughs in pharmaceutical science.